2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid
Overview
Description
“2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid” is a chemical compound with the molecular formula C10H8N2O3 . It is a heterocyclic compound that contains an oxadiazole ring, which is a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Molecular Structure Analysis
The molecular structure of 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid consists of a benzoic acid moiety attached to a 3-methyl-1,2,4-oxadiazol-5-yl group . The empirical formula is C10H8N2O3 .
Scientific Research Applications
Anti-Infective Agents
1,2,4-Oxadiazoles, including our compound of interest, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . They have shown potential in the treatment of infectious diseases such as tuberculosis, malaria, Chagas disease, nosocomial infections, and even the recent SARS CoV-2 .
Antibacterial Activity
Some 1,2,4-oxadiazole derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo), a bacterium that causes serious diseases in rice . Compounds containing a 1,2,4-oxadiazole ring have shown excellent antibacterial activity against Xoo and Xoc .
Antifungal Activity
1,2,4-Oxadiazole derivatives have also demonstrated moderate anti-fungal activity against Rhizoctonia solani, a fungus that poses a significant threat to global agriculture .
Nematocidal Activity
These compounds have shown moderate nematocidal activity against Meloidogyne incognita, a species of root-knot nematode that is a major agricultural pest .
Acetylcholinesterase Inhibitors
1,2,4-Oxadiazole derivatives have been evaluated as potential acetylcholinesterase inhibitors . Acetylcholinesterase inhibitors are used in the treatment of diseases like Alzheimer’s and myasthenia gravis.
Antiviral Agents
Some 1,2,4-oxadiazole derivatives have been used as antiviral agents . For example, they have been evaluated for their potential to inhibit SARS-CoV-2 .
Drug Discovery
The synthesis of nitrogen- and oxygen-containing scaffolds, including 1,2,4-oxadiazoles, has gained momentum due to their versatility in drug discovery . These compounds possess hydrogen bond acceptor properties, making them valuable in the development of new drugs .
Agricultural Pesticides
1,2,4-Oxadiazole derivatives exhibit a broad spectrum of agricultural biological activities, making them potential candidates for efficient and low-risk chemical pesticides .
properties
IUPAC Name |
2-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-6-11-9(15-12-6)7-4-2-3-5-8(7)10(13)14/h2-5H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHLHKCWPDVKWNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC=CC=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40630986 |
Source
|
| Record name | 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40630986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
475105-77-2 |
Source
|
| Record name | 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40630986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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